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Introduction

Ruthenium(lV) oxide (RuQOy2) is a highly promising electrode material for electrochemical
supercapacitors, primarily due to its exceptional pseudocapacitive properties.[1] Unlike electric
double-layer capacitors (EDLCs) that store charge electrostatically, pseudocapacitors utilize
fast and reversible Faradaic redox reactions at the electrode surface, leading to significantly
higher specific capacitance and energy density.[2][3] The hydrated form, Ruthenium(lV) oxide
hydrate (RuO2-nH20), is particularly advantageous as it exhibits mixed electronic and protonic
conductivity, which is crucial for efficient charge storage.[3][4][5] The amorphous, hydrous form
of RuOz2 generally demonstrates superior capacitive ability compared to its anhydrous,
crystalline counterpart.[4]

The charge storage mechanism involves the insertion and extraction of protons from the
electrolyte into the bulk of the material.[3] Despite its outstanding performance, the high cost
and toxicity of ruthenium precursors are significant barriers to widespread commercialization.[1]
[6] Consequently, much research has focused on developing RuOz-based composites with
materials like carbon nanotubes (CNTs), graphene, and other metal oxides to reduce the
required amount of RuOz while maintaining high electrochemical performance.[1][3]

Charge Storage Mechanism in Hydrous RuO2
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The high capacitance of RuO2-nH20 stems from reversible redox reactions occurring at the
surface and near-surface of the material. In an acidic aqueous electrolyte, the mechanism is
based on the simultaneous injection or ejection of protons (H*) and electrons (e~), which can
be represented by the following equation:

RUOX(OH)V + OH* + de~ « RUOX——6(OH)v+5

This process allows for efficient charge storage throughout the porous, hydrated structure. The
mixed protonic-electronic conduction is key; hydrous regions facilitate proton permeation, while
the interconnected ruthenium oxide network ensures electronic conductivity.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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hydrate-in-electrochemical-supercapacitors]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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